Acetyl chloride, (chlorosulfonyl)-
Overview
Description
“Acetyl chloride, (chlorosulfonyl)-” is a laboratory chemical . It is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is used in the preparation of novel tricyclic benzothiazolo [2,3- c] thiadiazine antagonists of the platelet ADP receptor and N-terminal derivatization of peptides in rapid determination of peptide or protein sequences by matrix-assisted laser desorption ionization mass spectrometry .
Synthesis Analysis
The synthesis of sulfonyl chlorides involves chlorosulfonation of S-alkyl isothiourea salts. This process is simple, safe, and environmentally friendly, and it yields diverse sulfonyl chlorides. The procedure can also be applied to other substrates such as thiols, disulfides, thioacetates, and xanthates . Another method involves the reaction of acetic acid with chlorodehydrating agents such as phosphorus trichloride (PCl3), phosphorus pentachloride (PCl5), sulfuryl chloride (SO2Cl2), phosgene, or thionyl chloride (SOCl2) .Molecular Structure Analysis
The molecular formula of Acetyl chloride is C2H3ClO . The structure is available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Acetyl chloride is a reagent for the preparation of esters and amides of acetic acid. It is used in the derivatization of alcohols and amines . The reaction of acetyl chloride with water results in the formation of acetic acid and hydrogen chloride .Physical And Chemical Properties Analysis
Acetyl chloride is a colorless, corrosive, volatile liquid . It is soluble in ether and acetone . It has a density of 1.104 g/ml, a melting point of -112 °C, and a boiling point of 52 °C . It reacts violently with water .Scientific Research Applications
Chlorosulfonylacetyl Chloride: A Comprehensive Analysis of Scientific Research Applications
Chlorosulfonylacetyl chloride, also known as Acetyl chloride, (chlorosulfonyl)-, is a versatile chemical compound with several applications in scientific research. Below are some of the unique applications identified:
Antagonists of Platelet ADP Receptor: This compound has been utilized in the preparation of novel tricyclic benzothiazolo [2,3-c] thiadiazine antagonists of the platelet ADP receptor. These antagonists have potential therapeutic applications in preventing thrombotic diseases .
N-terminal Derivatization of Peptides: It is used for N-terminal derivatization of peptides, which aids in the rapid determination of peptide or protein sequences by matrix-assisted laser desorption ionization mass spectrometry (MALDI-MS) . This application is crucial for proteomics research and understanding protein structure and function.
3. Synthesis of Chlorosulfonyl-acetic Acid Methyl Ester Chlorosulfonylacetyl chloride is involved in the synthesis of chlorosulfonyl-acetic acid methyl ester, an intermediate that can be used for further chemical transformations .
The above applications demonstrate the compound’s role in advancing scientific research, particularly in medicinal chemistry and proteomics. However, further research may reveal additional unique applications. For a more exhaustive list, consulting specialized databases or scientific literature might be necessary.
MilliporeSigma - Chlorosulfonylacetyl chloride Ambeed - Chlorosulfonylacetylchloride
Safety and Hazards
This chemical is considered hazardous and can cause severe skin burns and eye damage. It may also cause respiratory irritation. It is advised not to breathe its dust, fume, gas, mist, or vapors. After handling, one should wash their face, hands, and any exposed skin thoroughly. It should be used only outdoors or in a well-ventilated area .
Relevant Papers One relevant paper discusses the use of acetyl chloride as a reagent for the preparation of esters and amides of acetic acid, used in the derivatization of alcohols and amines .
Mechanism of Action
Target of Action
Chlorosulfonylacetyl chloride, also known as Acetyl chloride, (chlorosulfonyl)-, is a chemical compound used in the preparation of novel tricyclic benzothiazolo [2,3-c] thiadiazine antagonists of the platelet ADP receptor . It is also used in the N-terminal derivatization of peptides in rapid determination of peptide or protein sequences by matrix-assisted laser desorption ionization mass spectrometry .
Mode of Action
It is known to be involved in the synthesis of novel tricyclic benzothiazolo [2,3-c] thiadiazine antagonists . These antagonists interact with the platelet ADP receptor, which plays a crucial role in platelet aggregation and blood clotting .
Biochemical Pathways
Given its use in the synthesis of platelet adp receptor antagonists , it can be inferred that it may influence the biochemical pathways related to platelet aggregation and blood clotting.
Result of Action
The primary result of the action of Chlorosulfonylacetyl chloride is the synthesis of novel tricyclic benzothiazolo [2,3-c] thiadiazine antagonists . These antagonists interact with the platelet ADP receptor, potentially influencing platelet aggregation and blood clotting .
properties
IUPAC Name |
2-chlorosulfonylacetyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2Cl2O3S/c3-2(5)1-8(4,6)7/h1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MCFSNYMQISXQTF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)Cl)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2Cl2O3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6063270 |
Source
|
| Record name | (Chlorosulphonyl)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6063270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Pale yellow liquid; [Acros Organics MSDS] |
Source
|
| Record name | Chlorosulfonylacetyl chloride | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12952 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Chlorosulfonylacetyl chloride | |
CAS RN |
4025-77-8 |
Source
|
| Record name | 2-(Chlorosulfonyl)acetyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4025-77-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Acetyl chloride, 2-(chlorosulfonyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004025778 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Acetyl chloride, 2-(chlorosulfonyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | (Chlorosulphonyl)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6063270 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (chlorosulphonyl)acetyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.541 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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